Cas no 65228-13-9 (FERRIC CHOLINE CITRATE)
FERRIC CHOLINE CITRATE structure
Product Name:FERRIC CHOLINE CITRATE
CAS No:65228-13-9
MF:C11H18FeNO8
MW:348.107525348663
CID:501469
PubChem ID:76966607
Update Time:2025-04-19
FERRIC CHOLINE CITRATE Chemical and Physical Properties
Names and Identifiers
-
- FERRIC CHOLINE CITRATE
- Choline citrate,ferric
- FERROCHOLINATE
- IRON (III) CHOLINE CITRATE
- IRON CHOLINE CITRATE
- ETHANAMINIUM, 2-HYDROXY-N,N,N-TRIMETHYL-, (OC-6-44)-(2-(HYDROXY-.KAPPA.O)-1,2,3-PROPANETRICARBOXYLATO(4-)-.KAPPA.O1,.KAPPA.O2)FERRATE(1-) (1:1)
- FERROCHOLINATE ANHYDROUS
- Q27231172
- 0W21KB56NS
- 2-hydroxyethyl(trimethyl)azanium;iron(3+);2-oxidopropane-1,2,3-tricarboxylate
- UNII-0W21KB56NS
- 2-hydroxy-N,N,N-trimethylethanaminium iron(III) 2-oxidopropane-1,2,3-tricarboxylate
- 65228-13-9
-
- Inchi: 1S/C6H7O7.C5H14NO.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-6(2,3)4-5-7;/h1-2H2,(H,7,8)(H,9,10)(H,11,12);7H,4-5H2,1-3H3;/q-1;+1;+3/p-3
- InChI Key: YJBFEDKRBVBHSN-UHFFFAOYSA-K
- SMILES: [Fe+3].OCC[N+](C)(C)C.[O-]C(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]
Computed Properties
- Exact Mass: 348.03800
- Monoisotopic Mass: 348.038177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 164Ų
Experimental Properties
- PSA: 163.68000
- LogP: -5.13200
FERRIC CHOLINE CITRATE Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
65228-13-9 (FERRIC CHOLINE CITRATE) Related Products
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